Cas no 2229371-64-4 (2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine)

• Product Name: 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine
• CAS No: 2229371-64-4
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 5882006
• PubChem ID: 165646147
• Update Time: 2025-10-18

2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine
• 2229371-64-4
• EN300-1773535

• Inchi： 1S/C6H8N4O2/c1-4(2-7)5-3-8-9-6(5)10(11)12/h3H,1-2,7H2,(H,8,9)
• InChI Key： FKTUABUNDMIXPZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C(=C)CN)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine

Research Brief on 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine (CAS: 2229371-64-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine (CAS: 2229371-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nitro-substituted pyrazole derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block for drug development, particularly in the design of kinase inhibitors and antimicrobial agents. The presence of both nitro and amine functional groups in its structure allows for versatile chemical modifications, enabling researchers to fine-tune its biological activity and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine derivatives as potential anti-inflammatory agents. The research team employed a structure-activity relationship (SAR) approach to systematically modify the compound's structure and assess its effects on cyclooxygenase (COX) inhibition. Their findings revealed that certain derivatives exhibited potent COX-2 selectivity with IC50 values in the nanomolar range, suggesting potential applications in the treatment of inflammatory disorders while minimizing gastrointestinal side effects associated with non-selective COX inhibitors.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy against drug-resistant bacterial strains. The study demonstrated that 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine derivatives could disrupt bacterial biofilm formation and enhance the activity of conventional antibiotics against methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for developing combination therapies to combat antibiotic resistance, a growing global health concern.

From a chemical biology perspective, researchers have utilized 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine as a versatile scaffold for probe development. Its ability to undergo click chemistry reactions has enabled the creation of activity-based probes for studying enzyme function in complex biological systems. A 2024 study in Chemical Science reported the successful application of these probes in mapping the activity landscape of cysteine proteases in cancer cells, providing valuable insights into tumor progression and potential therapeutic targets.

The pharmacokinetic profile of 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine derivatives has also been a focus of recent investigations. Advanced in silico modeling and in vivo studies have revealed favorable absorption and distribution characteristics, with some derivatives demonstrating good blood-brain barrier penetration. This property makes them particularly interesting for central nervous system drug development, as evidenced by ongoing research into their potential applications in neurodegenerative diseases.

Looking forward, the unique chemical properties and demonstrated biological activities of 2-(3-nitro-1H-pyrazol-4-yl)prop-2-en-1-amine position it as a valuable tool for both drug discovery and chemical biology research. Current challenges include optimizing its metabolic stability and reducing potential off-target effects, which are active areas of investigation in several pharmaceutical research programs. As synthetic methodologies continue to advance and our understanding of its mechanism of action deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.